2-(2-((2,5-dimethoxyphenyl)amino)thiazol-4-yl)-N-methylacetamide

• IUPAC Name: 2-[2-(2,5-dimethoxyanilino)-1,3-thiazol-4-yl]-N-methylacetamide
• InChI: InChI=1S/C14H17N3O3S/c1-15-13(18)6-9-8-21-14(16-9)17-11-7-10(19-2)4-5-12(11)20-3/h4-5,7-8H,6H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key: ISLPLSRDEOKNJX-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CC1=CSC(=N1)NC2=C(C=CC(=C2)OC)OC
• Molecular Formula: C14H17N3O3S
• Molecular Weight: 307.37 g/mol

Description

The compound “2-(2-((2,5-dimethoxyphenyl)amino)thiazol-4-yl)-N-methylacetamide” is a complex organic molecule that contains a thiazole ring, which is a type of heterocyclic compound. The thiazole ring is a prominent feature in the structure of many authorized antimicrobials.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a thiazole ring, an amino group, a dimethoxyphenyl group, and a methylacetamide group. The exact structure would depend on the specific arrangement and bonding of these groups.

Chemical Reactions Analysis

Again, without specific literature or experimental data, it’s difficult to provide a detailed analysis of the chemical reactions involving this compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the thiazole ring, the amino group, the dimethoxyphenyl group, and the methylacetamide group would likely influence its solubility, reactivity, and other properties.

Scientific Research Applications

Antimicrobial Agent Development

The thiazole nucleus is a key structural component in many antimicrobial agents. This compound, with its thiazole ring, could be investigated for its antimicrobial properties. .

Cancer Research

Thiazoles have been identified as having potential anticancer properties. The specific structure of this compound may interact with various biological targets involved in cancer progression. .

Mechanism of Action

The mechanism of action of this compound is not known. If it’s similar to other thiazole-containing compounds, it might have antimicrobial properties.

Future Directions

Future research on this compound could involve studying its synthesis, its physical and chemical properties, its potential biological activities, and its safety profile.